N-1,3-benzodioxol-5-yl-2-[3-(3-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C20H17N3O5/c1-26-15-4-2-3-13(9-15)16-6-8-20(25)23(22-16)11-19(24)21-14-5-7-17-18(10-14)28-12-27-17/h2-10H,11-12H2,1H3,(H,21,24)
• InChI Key: QREVMEHMQFWYIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H17N3O5
• Molecular Weight: 379.4 g/mol

Description

Synthesis Analysis

The synthesis of similar acetamide derivatives involves intricate chemical reactions, often starting with specific phenyl or benzofuran precursors. For example, Sunder and Maleraju (2013) described the synthesis of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, showcasing the complexity of reactions needed to form such compounds (Sunder & Maleraju, 2013).

Molecular Structure Analysis

The molecular structure of acetamide derivatives is critical for their properties and activities. Camerman et al. (2005) analyzed the crystal structure of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, revealing insights into the stereochemical aspects that could be relevant for understanding the structure of N-1,3-benzodioxol-5-yl-2-[3-(3-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide (Camerman et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving acetamide derivatives can vary widely, with their reactivity influenced by the specific substituents present on the acetamide moiety. For instance, the work by Lazareva et al. (2017) on the silylation of N-(2-hydroxyphenyl)acetamide by methyl(organyl)dichlorosilanes showcases the types of chemical modifications these compounds can undergo, potentially relevant to modifications of this compound (Lazareva et al., 2017).

Physical Properties Analysis

The physical properties of acetamide derivatives, such as solubility, melting points, and crystalline structure, are essential for their application in various fields. Bunev et al. (2013) detailed the crystal structure and physical properties of 2-(adamantan-1-yl)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide, providing a basis for understanding similar compounds (Bunev et al., 2013).

Chemical Properties Analysis

The chemical properties, such as reactivity with other substances, stability, and pH dependence, are crucial for the application and handling of acetamide derivatives. Sakai et al. (2022) explored the reactivity of benzyl N-acetylcarbamate potassium salts, which are related to acetamide derivatives, highlighting the versatility of these compounds in chemical syntheses (Sakai et al., 2022).